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Compound of Interest

Compound Name: 2-Methylpyridine

Cat. No.: B031789 Get Quote

Essential Safety and Handling Guide for 2-
Methylpyridine
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate, essential safety and logistical information for

handling 2-Methylpyridine, including detailed operational and disposal plans to foster a safe

and compliant laboratory environment.

Chemical Profile and Hazards

2-Methylpyridine, also known as 2-picoline, is a colorless liquid with a characteristic

unpleasant odor.[1] It is a flammable liquid and vapor that can form explosive mixtures with air

at elevated temperatures.[2][3] The substance is harmful if swallowed, inhaled, or in contact

with skin.[2] It is corrosive to the eyes, skin, and respiratory tract, and can cause severe skin

burns and eye damage.[1] Long-term or repeated exposure may have effects on the central

nervous system.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-
Methylpyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b031789?utm_src=pdf-interest
https://www.benchchem.com/product/b031789?utm_src=pdf-body
https://www.benchchem.com/product/b031789?utm_src=pdf-body
https://www.benchchem.com/product/b031789?utm_src=pdf-body
https://www.benchchem.com/product/b031789?utm_src=pdf-body
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/109068.htm
https://www.lobachemie.com/lab-chemical-msds/MSDS-2METHYL-PYRIDINE-CASNO-109-06-4672B-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC149330250&productDescription=2-PICOLINE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-2METHYL-PYRIDINE-CASNO-109-06-4672B-EN.aspx
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/109068.htm
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/109068.htm
https://www.benchchem.com/product/b031789?utm_src=pdf-body
https://www.benchchem.com/product/b031789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C6H7N [1]

Molecular Weight 93.13 g/mol [2]

Boiling Point 128-129 °C (262-264 °F) [1]

Melting Point -70 °C (-94 °F) [1]

Flash Point 28 °C (82.4 °F) - 39°C [1][3]

Auto-ignition Temperature 535-537 °C (998.6 °F) [1][3]

Explosive Limits in Air 1.4 - 8.6 vol% [1][3]

Vapor Pressure 1.2 kPa at 20 °C [1]

Vapor Density (air = 1) 3.2 [1]

Density 0.943 g/cm³ at 25 °C

Water Solubility Miscible [1]

log Pow (octanol/water) 1.11 at 20 °C

Occupational Exposure Limit
PDK (as mixture of isomers): 5

mg/m³ (USSR 1991)
[1]

Operational Plan: Safe Handling of 2-Methylpyridine
A systematic approach is crucial when working with 2-Methylpyridine. The following step-by-

step protocol ensures minimal exposure and safe handling.

Preparation and Engineering Controls
Ventilation: Always handle 2-Methylpyridine in a well-ventilated area, preferably within a

chemical fume hood.[4] Local exhaust ventilation is essential to control vapor generation.[1]

Ignition Sources: Keep the work area free of open flames, sparks, and hot surfaces.[1][2]

Use explosion-proof electrical and ventilating equipment.[2][3]
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Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[2]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible near the workstation.[3][5]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to prevent exposure.

PPE Category Specification Citations

Eye/Face Protection

Wear chemical safety goggles.

[6] A face shield should be

worn in situations with a high

potential for splashing.[1][6]

[1][2][6]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®) are

required. Flame-retardant and

antistatic protective clothing

should be worn.[1]

[1][2]

Respiratory Protection

If vapors or aerosols are

generated, a NIOSH/MSHA-

approved respirator with an

appropriate cartridge is

necessary.[1][3]

[1][3]

Handling Procedure
Don PPE: Before handling, put on all required personal protective equipment.

Inspect Container: Check the container for any damage or leaks before opening.

Dispensing: Use only non-sparking tools when opening and dispensing.[2] Perform all

transfers within a fume hood.
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Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[7]

[8] Avoid inhaling vapors or mists.[2]

Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands and face

thoroughly after handling.[7]

Accidental Release Measures
Small Spills: For small spills, absorb the liquid with an inert material such as sand, silica gel,

or a commercial absorbent (e.g., Chemizorb®).[1] Collect the material in a suitable, closed

container for disposal.[3]

Large Spills: In the event of a large spill, evacuate the area immediately. Remove all ignition

sources.[2][3] Emergency responders should wear self-contained breathing apparatus and

full protective clothing.[1] Contain the spill and prevent it from entering drains.

First Aid Measures
Inhalation: Move the person to fresh air and keep them at rest. Seek immediate medical

attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing.[1][2] Rinse the skin with plenty

of water for at least 15 minutes.[1] Seek immediate medical attention.[2]

Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[2]

Ingestion: Rinse mouth with water.[1][2] Do NOT induce vomiting.[1] Call a poison center or

doctor immediately.[2]

Disposal Plan for 2-Methylpyridine Waste
Proper disposal of 2-Methylpyridine and its containers is essential to protect the environment

and comply with regulations.

Waste Segregation and Collection
Hazardous Waste: 2-Methylpyridine is considered hazardous waste.[4]
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Containers: Collect all waste, including contaminated absorbents and empty containers, in

designated, properly labeled, and sealed containers.[1] Do not mix with other waste.

Labeling: Label waste containers clearly with the contents and associated hazards.

Disposal Procedure
Licensed Disposal Company: All waste containing 2-Methylpyridine must be disposed of by

a licensed hazardous waste disposal company.[7]

Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.

[7]

Incineration: A common disposal method is incineration in a chemical incinerator equipped

with an afterburner and scrubber.[5]

Empty Containers: Empty containers should be treated as hazardous waste as they may

contain residual vapors.[2]

Visual Workflow for Handling 2-Methylpyridine
The following diagram illustrates the logical workflow for the safe handling of 2-Methylpyridine
from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://training.itcilo.org/actrav_cdrom2/en/osh/ic/109068.htm
https://www.benchchem.com/product/b031789?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B3018_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3018_EU_6N.pdf
https://www.jubilantingrevia.com/uploads/files/99msds_0459GjGhs10Div.3sds2-methyl-5-ethylpyridine.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2METHYL-PYRIDINE-CASNO-109-06-4672B-EN.aspx
https://www.benchchem.com/product/b031789?utm_src=pdf-body
https://www.benchchem.com/product/b031789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Engineering Controls

Don Personal Protective Equipment (PPE)

Handling & Dispensing in Fume Hood

Chemical Use in Experiment

Accidental Spill?

Follow Spill Cleanup Procedure

Yes

Decontamination & Hygiene

No

Waste Collection & Segregation

Dispose via Licensed Contractor

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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